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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for (R)-Lansoprazole-d4, a deuterated form of the proton pump inhibitor Lansoprazole. This

document is intended to be a key resource for researchers, scientists, and professionals in the

field of drug development.

Chemical and Physical Properties
(R)-Lansoprazole-d4 is the deuterated R-enantiomer of Lansoprazole. Deuteration, the

substitution of hydrogen with its isotope deuterium, can modify the pharmacokinetic properties

of a drug, potentially leading to an improved metabolic profile and reduced toxicity.
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Property Value

Chemical Name

2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-

pyridinyl]methyl]sulfinyl]-1H-benzimidazole-

4,5,6,7-d4

Synonyms Dexlansoprazole-d4

CAS Number 934294-22-1

Molecular Formula C₁₆H₁₀D₄F₃N₃O₂S

Molecular Weight 373.39 g/mol

Appearance White to off-white solid.

Storage

Store at -20°C for long-term storage. Keep in a

tightly sealed container in a cool, well-ventilated

area.[1]

Hazard Identification and GHS Classification
There is a notable discrepancy in the Globally Harmonized System (GHS) classification of (R)-
Lansoprazole-d4 among various suppliers. Some Safety Data Sheets (SDS) classify the

substance as hazardous, while others state it is not a hazardous substance or mixture.[2]

Classification as a Hazardous Substance:

One supplier classifies (R)-Lansoprazole-d4 with the following hazards:

Skin Irritation (Category 2): H315 - Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[3]

The corresponding GHS pictograms would be the exclamation mark (GHS07).

Classification as a Non-Hazardous Substance:
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Conversely, another supplier's SDS states that (R)-Lansoprazole-d4 is "Not a hazardous

substance or mixture."[2]

Recommendation:

Given this discrepancy, it is prudent for researchers and laboratory personnel to handle (R)-
Lansoprazole-d4 with a degree of caution, assuming the more stringent hazard classification

is applicable until further conclusive data is available.

Toxicological Data
No specific quantitative toxicological data, such as LD50 values, for (R)-Lansoprazole-d4 were

found in the reviewed literature and safety data sheets. However, data for the non-deuterated

parent compound, Lansoprazole, can be used as a reference point.

Test Species Route Value Reference

LD50 Rat Oral > 5000 mg/kg [4]

LD50 Rat Intraperitoneal 5000 mg/kg [4]

It is important to note that while deuteration can alter the toxicological profile of a drug, in the

absence of specific data for the deuterated compound, the data for the parent compound

provides a baseline for risk assessment.

Handling Precautions and Personal Protective
Equipment
To minimize exposure and ensure safety, the following handling precautions and personal

protective equipment (PPE) are recommended when working with (R)-Lansoprazole-d4.
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Precaution/PPE Recommendation

Engineering Controls

Handle in a well-ventilated area, preferably in a

chemical fume hood or a glovebox to minimize

inhalation risk.[1] Ensure that an eyewash

station and safety shower are readily

accessible.[2]

Eye/Face Protection

Wear chemical safety goggles with side-shields

to protect against splashes and airborne

particles.[1][2]

Skin Protection
Wear impervious clothing and protective gloves

(e.g., nitrile) to prevent skin contact.[1][2]

Respiratory Protection

If not handled in a fume hood, a NIOSH-

approved respirator may be necessary,

especially when dealing with fine powders

where dust generation is possible.[1]

General Hygiene

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.[1]

First Aid Measures
In case of accidental exposure, the following first aid measures should be taken:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

Experimental Protocols for Safety Assessment
Specific experimental safety protocols for (R)-Lansoprazole-d4 are not publicly available.

However, the safety assessment of a deuterated drug typically involves a "deuterium switch"

approach, where bridging studies are conducted to link the safety profile of the deuterated

compound to its non-deuterated counterpart.

General Methodological Approach:

In Vitro Metabolic Profiling:

Objective: To compare the metabolic stability and metabolite profiles of (R)-Lansoprazole-
d4 and (R)-Lansoprazole.

Methodology: Incubate both compounds with human and relevant animal liver microsomes

or hepatocytes. Analyze the rate of parent compound depletion and identify the major
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metabolites using liquid chromatography-mass spectrometry (LC-MS). This helps to

determine if deuteration alters the metabolic pathways.

Bridging Toxicological Studies:

Objective: To demonstrate that the toxicological profile of (R)-Lansoprazole-d4 is

comparable to or improved compared to (R)-Lansoprazole.

Methodology: Conduct acute and repeated-dose toxicity studies in a relevant animal

species (e.g., rats or dogs). Key endpoints would include clinical observations, body

weight changes, food consumption, clinical pathology (hematology and clinical chemistry),

and histopathological examinations. The study design should allow for a direct comparison

between the deuterated and non-deuterated compounds.

Pharmacokinetic (PK) Studies:

Objective: To compare the absorption, distribution, metabolism, and excretion (ADME)

properties of (R)-Lansoprazole-d4 and (R)-Lansoprazole.

Methodology: Administer both compounds to a relevant animal species and collect

plasma, urine, and feces samples over a defined time course. Analyze the samples using

LC-MS to determine key PK parameters such as Cmax, Tmax, AUC, and half-life.

The following diagram illustrates a general workflow for the safety assessment of a deuterated

drug.
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Pre-clinical Safety Assessment of (R)-Lansoprazole-d4

In Vitro Studies

Comparative Metabolism
((R)-Lansoprazole-d4 vs. (R)-Lansoprazole)

In Vivo Bridging Studies

Inform dose selection

Comparative Pharmacokinetics Comparative Toxicology

Safety Profile Assessment

Data for IND Submission

Click to download full resolution via product page

General workflow for pre-clinical safety assessment.

Mechanism of Action: Signaling Pathway
(R)-Lansoprazole is a proton pump inhibitor (PPI) that reduces gastric acid secretion. It is a

prodrug that, in the acidic environment of the stomach's parietal cells, is converted to its active

form. This active form then irreversibly binds to the H⁺/K⁺-ATPase (the proton pump), inhibiting

its function and thereby blocking the final step of acid production.
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The following diagram illustrates the mechanism of action of Lansoprazole.

Lansoprazole Mechanism of Action in Parietal Cell

Lansoprazole (Prodrug)

Acidic Environment
(Secretory Canaliculi)

Activation

Active Sulfenamide

H+/K+-ATPase
(Proton Pump)
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K+ Uptake
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Mechanism of Lansoprazole as a proton pump inhibitor.

Conclusion
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(R)-Lansoprazole-d4 is a valuable compound for research and drug development. While there

is some discrepancy in its GHS classification, a cautious approach to handling, utilizing

appropriate personal protective equipment, is recommended. In the absence of specific

toxicological data for the deuterated form, the data for the parent compound, Lansoprazole,

serves as a useful, albeit preliminary, guide. Understanding the mechanism of action and

following the recommended safety and handling procedures will ensure the safe and effective

use of this compound in a laboratory setting. Further research is warranted to definitively

establish the safety profile of (R)-Lansoprazole-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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